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Compound of Interest

Compound Name:
4-Chloro-2-[(3-

nitroanilino)methyl]benzenol

CAS No.: 763132-60-1

Cat. No.: B2585627

Get Quote

Classification: Mannich Base Intermediate / Research
Chemical
Application: Antimalarial Scaffold Synthesis, Kinase
Inhibitor Development
Part 1: Molecular Identity & Synthesis Context
Chemical Structure & Identity
This compound is a Mannich base derived from the amino-alkylation of a phenol. It represents

a hybrid pharmacophore often utilized in the synthesis of amodiaquine analogs and nitrogen-

dense heterocyclic drugs.
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Property Data / Prediction

IUPAC Name 4-Chloro-2-[(3-nitroanilino)methyl]phenol

Molecular Formula C₁₃H₁₁ClN₂O₃

Molecular Weight 278.69 g/mol

Predicted CAS Not Listed (Treat as NCE)

Appearance
Yellow to Orange Crystalline Solid (Due to nitro-

conjugation)

Solubility
Soluble in DMSO, DMF, Ethanol; Poorly soluble

in water.

pKa (Predicted)
~8.5 (Phenolic OH), ~2.5 (Aniline NH - weak

base due to nitro w/d)

Synthetic Origin & Impurity Profile
Understanding the synthesis is critical for safety because Mannich bases are often in

equilibrium with their precursors. This compound is synthesized via a three-component

condensation:

4-Chlorophenol (Corrosive, Toxic)

3-Nitroaniline (Methemoglobinemia agent)

Formaldehyde (Carcinogen)

Critical Safety Note: Under acidic or hydrolytic conditions (humidity), this compound can

undergo retro-Mannich fragmentation, releasing its toxic precursors.
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Figure 1: Synthesis and Retro-Mannich Degradation Pathway. Note the potential for reverting

to toxic precursors under improper storage.

Part 2: Toxico-Pharmacological Profile (SAR
Analysis)
As a Senior Application Scientist, one must treat this NCE (New Chemical Entity) by analyzing

the Structure-Activity Relationship (SAR) of its functional groups.

The Nitroaniline Moiety (Systemic Toxicity)
The 3-nitroaniline substructure is a potent methemoglobin former.

Mechanism: Metabolic activation (N-hydroxylation) oxidizes ferrous hemoglobin (Fe²⁺) to

ferric hemoglobin (Fe³⁺), which cannot transport oxygen.

Clinical Sign: Cyanosis (blue lips/fingernails) independent of respiratory distress.

Chronic Risk: Liver and kidney damage (cumulative toxicity).

The Chlorophenol Moiety (Local & Systemic)
Mechanism: Uncoupling of oxidative phosphorylation in mitochondria.

Local Effect: Severe irritation or chemical burns to skin and eyes.
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Systemic Effect: Hyperthermia, metabolic acidosis, and rapid onset of rigor mortis in fatal

cases.

Combined Hazard Assessment
Hazard Class GHS Category (Predicted) Hazard Statement

Acute Tox (Oral) Category 3 H301: Toxic if swallowed.

Acute Tox (Dermal) Category 3
H311: Toxic in contact with

skin.

Skin Corr/Irrit Category 2/1B
H314: Causes severe skin

burns/eye damage.

STOT - RE Category 2

H373: May cause damage to

blood/liver

(Methemoglobinemia).

Carcinogenicity Category 1B

H350: May cause cancer

(Potential Formaldehyde

release).

Part 3: Risk Assessment & Handling Protocols
Engineering Controls

Primary Containment: All weighing and solubilization must occur within a Class II Biosafety

Cabinet or a certified Chemical Fume Hood.

Atmosphere: Handle under inert gas (Nitrogen/Argon) if possible to prevent moisture-

induced hydrolysis.

Personal Protective Equipment (PPE) Matrix
Gloves:Double-gloving required.

Inner: Nitrile (0.11 mm) - Mechanical barrier.

Outer: Laminate film (Silver Shield/4H) or thick Nitrile (0.3 mm) - Chemical barrier against

nitroanilines.
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Rationale: Nitro-compounds permeate standard latex/thin nitrile rapidly.

Respiratory: N95/P100 (for dust) + Organic Vapor Cartridge (if heating/acidifying) to capture

potential formaldehyde release.

Experimental Workflow: Solubilization & Handling
This protocol ensures minimal exposure and compound stability.

Pre-Check: Verify hood flow >100 fpm. Prepare a quenching solution (10% Sodium

Carbonate) nearby.

Weighing: Use an anti-static gun on the spatula to prevent "fly-away" dust (common with

nitro-aromatics).

Solvent Choice: Dissolve in DMSO or Anhydrous Ethanol. Avoid acidic water.

Decontamination: Wipe balance area with ethanol, then a soap solution. Do not use bleach

immediately (potential reaction with amine residues).
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Handling Request:
4-Cl-2-[(3-nitro)methyl]benzenol

Physical State?

Solid / Powder Solution (DMSO/EtOH)

Risk: Dust Inhalation
(Methemoglobinemia)

Risk: Skin Absorption
(Neuro/Hepatotoxicity)

Control: Fume Hood +
Static Eliminator

Control: Double Nitrile Gloves
+ Lab Coat

Proceed with Experiment

Click to download full resolution via product page

Figure 2: Self-Validating Safety Logic Flow for Handling NCEs.

Part 4: Emergency Response & Environmental Fate
First Aid (Specific to Nitro-Compounds)

Inhalation: Move to fresh air. If lips turn blue (cyanosis), administer oxygen immediately. Do

not wait for symptoms to worsen.

Skin Contact: Wash with Polyethylene Glycol 300 (PEG-300) or ethanol first (to solubilize the

lipophilic nitro-compound), then soap and water. Water alone is inefficient.

Eye Contact: Rinse for 15 minutes.[1][2] Consult an ophthalmologist (phenol risk).
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Spill Management
Evacuate: Clear the immediate area.

PPE Up: Don full-face respirator and chemical-resistant suit.

Neutralize: Cover spill with a 1:1 mixture of sand and soda ash (sodium carbonate).

Disposal: Incineration in a chemical waste facility equipped with afterburners (to handle NOx

and HCl emissions).

Environmental Fate
Aquatic Toxicity: Expected to be Very Toxic (Category 1) due to the chlorophenol moiety.

Persistence: Not readily biodegradable. May persist in sediment.

Part 5: Analytical Validation
To ensure you are working with the correct intact Mannich base and not a hydrolyzed mixture:

¹H NMR (DMSO-d₆): Look for the diagnostic methylene singlet (~4.5 ppm) connecting the

phenol and aniline. If this peak is diminished or if you see a broad formaldehyde peak, the

compound has degraded.

LC-MS: Run in neutral or basic mobile phase (Ammonium Bicarbonate). Acidic mobile

phases (0.1% Formic Acid) may cause on-column degradation, leading to false impurity

peaks (precursors).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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